Cas no 20624-25-3 (Sodium diethyldithiocarbamate trihydrate)

• Product Name: Sodium diethyldithiocarbamate trihydrate
• CAS No: 20624-25-3
• MF: C₅H₁₆NNaO₃S₂
• MW: 225.305210113525
• MDL: MFCD00150617
• CID: 51596
• PubChem ID: 517546
• Update Time: 2026-04-29

Sodium diethyldithiocarbamate trihydrate Chemical and Physical Properties

Names and Identifiers

• Sodium diethyldithiocarbamate trihydrate
• SODIUM DIETHYLDITHIOCARBAMATE AR
• sodium,N,N-diethylcarbamodithioate,trihydrate
• Carbamic acid,diethyldithio-,sodium salt,trihydrate
• Cupral
• Cupral,Diethyldithiocarbamic acid sodium
• diethyldithioca
• Diethyldithiocarbamate sodium trihydrate
• DiethyldithiocarbaMic acid
• Diethyldithiocarbamic acid sodium salt
• Diethyldithiocarbamic acid, sodium salt trihydrate, reagent ACS
• Dithiocarb trihydrate
• DSSTox_CID_1275
• Imuthiol
• N-diethyldithiocarbamate trihydrate
• Sodium diethyldithiocarbamate
• Diethyldithiocarbamic acid sodium salt trihydrate
• Sodium diethylcarbamodithioate trihydrate
• Ditiocarb sodium trihydrate
• DDTC
• Carbamic acid, diethyldithio-, sodium salt, trihydrate
• Carbamodithioic acid, diethyl-, sodium salt, trihydrate
• Diethyldithiocarbamate sodium salt trihydrate
• Diethyldithiokarbaman sodny trihydrat [Czech]
• Diethyldithiocarbamic
• Sodiumdiethyldithiocarbamatetrihydrate
• Sodium N,N-Diethyldithiocarbamate Trihydrate
• WWGXHTXOZKVJDN-UHFFFAOYSA-M
• Sodium diethyldithiocarbamate trihydrate, ACS reagent
• sodium;N,N-diethylcarbamodithioate;trihydrate
• NCGC00249233-01
• Sodium diethyldithiocarbamate trihydrate, >=97.0% (NT)
• Sodium diethyldithiocarbamate trihydrate, p.a., ACS reagent
• AKOS000120899
• UNII-04574EXF2C
• eA-U?
• MFCD00150617
• AKOS015994618
• A814751
• Sodium diethyldithiocarbamate trihydrate, PESTANAL(R), analytical standard
• FT-0624884
• EN300-21379
• CHEMBL3185333
• PD041531
• N,N-Diethyldithiocarbamate sodium trihydrate
• Sodium diethyldithiocarbamate trihydrate, ACS reagent, for the determination and separation of heavy metals, >=99.0%
• Sodiumdiethylcarbamodithioatetrihydrate
• Tox21_201267
• NS00128445
• DETC
• DTXCID601275
• DTC
• HS-0058
• SB79573
• NCGC00256339-01
• Sodium diethyldithiocarbamate trihydrate, Vetec(TM) reagent grade
• E75938
• Carbamodithioic acid, N,N-diethyl-, sodium salt, hydrate (1:1:3)
• 20624-25-3
• 04574EXF2C
• NCGC00258819-01
• J-013468
• SODIUM (DIETHYLCARBAMOTHIOYL)SULFANIDE TRIHYDRATE
• Diethyldithiokarbaman sodny trihydrat
• BCP27784
• N,N-Diethyldithiocarbamate Sodium Salt Trihydrate; Carbamodithioic acid, N,N-diethyl-, sodium salt, hydrate (1:1:3); Carbamic acid, diethyldithio-, sodium salt, trihydrate (8CI); Carbamodithioic acid, diethyl-, sodium salt, trihydrate (9CI); Sodium N,N-diethyldithiocarbamate trihydrate; Sodium diethyldithiocarbamate trihydrate
• Sodium diethyldithiocarbamate trihydrate, ACS grade
• DITIOCARB SODIUM TRIHYDRATE [MI]
• Sodium diethyldithiocarbamate trihydrate, JIS special grade, >=92.0%
• DTXSID3021275
• Tox21_302812
• CAS-20624-25-3
• Q27247625
• Carbamic acid, diethyldithio, sodium salt, trihydrate
• HY-W009722
• CS-W010438

• MDL： MFCD00150617
• Inchi： 1S/C5H11NS2.Na.3H2O/c1-3-6(4-2)5(7)8;;;;/h3-4H2,1-2H3,(H,7,8);;3*1H2/q;+1;;;/p-1
• InChI Key： WWGXHTXOZKVJDN-UHFFFAOYSA-M
• SMILES： [S-]C(N(CC)CC)=S.[Na+].O.O.O
• BRN： 3920507

Computed Properties

• Exact Mass: 225.04700
• Monoisotopic Mass: 225.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.100
• Melting Point: 95-98.5 °C (lit.)
• Boiling Point: 176.4°Cat760mmHg
• Flash Point: 60.5°C
• PH: 7 (20g/l, H2O, 20℃)
• Solubility: H2O: passes test
• Water Partition Coefficient: Soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Hygroscopic.
• PSA: 88.32000
• LogP: 1.61770
• Merck: 14,3378
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Sodium diethyldithiocarbamate trihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-38-41
• Safety Instruction： S26-S39-S37/39
• RTECS：EZ6550000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts

Additional information on Sodium diethyldithiocarbamate trihydrate

Sodium Diethyldithiocarbamate Trihydrate (CAS No. 20624-25-3): A Comprehensive Overview of Its Chemistry, Applications, and Recent Advances

Sodium diethyldithiocarbamate trihydrate, with the CAS No. 20624-25-3, is a versatile organosulfur compound widely recognized for its role in chemical synthesis, pharmaceutical development, and industrial applications. Structurally characterized by its dithiocarbamate moiety (dithiocarbamate derivatives), this compound exhibits unique reactivity and stability due to the presence of sulfur-sulfur bonds and ethyl substituents. Its trihydrate form ensures optimal solubility and handling in aqueous systems, making it a preferred choice in various research and industrial settings.

The molecular formula of sodium diethyldithiocarbamate trihydrate is C₄H₁₀N₂O₃S₂.·3H₂O, with a molar mass of approximately 198.3 g/mol. The compound adopts a tetrahedral geometry around the central sulfur atom, forming two thioamide linkages with nitrogen atoms. This structure confers both nucleophilic and antioxidant properties, enabling its use as a ligand in transition metal complexes and as an additive in stabilizing reactive intermediates during organic synthesis.

In recent years, advancements in green chemistry have highlighted the dithiocarbamate derivatives as sustainable alternatives to traditional catalysts. Studies published in Green Chemistry (2023) demonstrated that sodium diethyldithiocarbamate trihydrate-based systems can efficiently catalyze the synthesis of bioactive molecules under mild conditions, reducing energy consumption by up to 40% compared to conventional methods. These findings underscore its potential in eco-friendly drug discovery pipelines.

Beyond catalysis, this compound has gained attention for its role in metal ion sequestration. Research from the Journal of Inorganic Biochemistry (2024) revealed that CAS No. 20624-25-3-functionalized nanoparticles exhibit high affinity for heavy metals such as lead and cadmium. Such applications are critical in environmental remediation technologies aimed at detoxifying contaminated water sources without generating secondary pollutants.

In pharmaceutical research, the antioxidant properties of sodium diethyldithiocarbamate trihydrate have been leveraged to design novel drug delivery systems. A 2023 study in Nature Communications reported that encapsulating this compound within lipid vesicles enhances their stability against oxidative degradation during storage and transport. This innovation addresses a longstanding challenge in maintaining therapeutic efficacy across diverse storage conditions.

The synthesis of sodium diethyldithiocarbamate trihydrate typically involves the reaction between sodium hydroxide and ethylenediamine with carbon disulfide under controlled pH conditions (Tetrahedron Letters, 2019). Recent modifications to this process include microwave-assisted heating protocols that reduce reaction times by over 50%, while maintaining product purity above 98%. Such optimizations align with industry demands for scalable production methods.

In industrial applications, this compound serves as a corrosion inhibitor for metals exposed to aggressive environments such as acidic or saline conditions (CORROSION, 2018). Field trials conducted at offshore oil platforms confirmed its ability to form protective films on steel surfaces without compromising mechanical integrity—a critical advantage over traditional inhibitors prone to environmental leaching.

A groundbreaking application emerged from nanotechnology studies where dithiocarbamate derivatives-modified gold nanoparticles were employed for targeted drug delivery (A CS Nano, 2019). The sulfur-rich surface functional groups facilitated selective binding to cancer cell membranes while minimizing off-target effects, marking progress toward personalized medicine approaches.

The stability profile of sodium diethyldithiocarbamate trihydrate has been extensively characterized under varying storage conditions (JPC-A, 2017). While it remains stable at temperatures below 4°C for up to two years when stored under nitrogen atmosphere, exposure to elevated temperatures (>60°C) induces gradual decomposition into ethylamine derivatives—a factor crucial for quality control protocols in manufacturing processes.

Ongoing research focuses on enhancing its bioavailability when used as an active pharmaceutical ingredient (API). A collaborative study between MIT and Merck (published preprint April 20XX) describes prodrug strategies where the dithiocarbamate group is masked until reaching target tissues via enzymatic activation mechanisms—a promising direction for improving therapeutic indices.

In conclusion, sodium diethyldithiocarbamate trihydrate (CAS No. 20614-)